Cas no 61203-57-4 (Benzoic acid, 4-amino-2,3-dimethoxy-, methyl ester)

• Product Name: Benzoic acid, 4-amino-2,3-dimethoxy-, methyl ester
• CAS No: 61203-57-4
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 488573
• PubChem ID: 71398291
• Update Time: 2025-04-19

Benzoic acid, 4-amino-2,3-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-2,3-dimethoxy-, methyl ester
• methyl 4-amino-2,3-dimethoxybenzoate
• DTXSID80819733
• 61203-57-4

• Inchi： 1S/C10H13NO4/c1-13-8-6(10(12)15-3)4-5-7(11)9(8)14-2/h4-5H,11H2,1-3H3
• InChI Key： APUYEGBIACZCOJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(=O)OC)N)OC

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 70.78